Cas no 101237-26-7 (1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)
101237-26-7 structure
Product Name:1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
CAS No:101237-26-7
MF:C12H9N5O3
MW:271.231561422348
CID:1131080
Update Time:2024-07-27
1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
- 1,4-Benzenediamine, N1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
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- Inchi: 1S/C12H9N5O3/c13-7-1-3-8(4-2-7)14-9-5-6-10(17(18)19)12-11(9)15-20-16-12/h1-6,14H,13H2
- InChI Key: JAIKOGYNKXNUSJ-UHFFFAOYSA-N
- SMILES: C1(NC2C3C(C([N+]([O-])=O)=CC=2)=NON=3)=CC=C(N)C=C1
Computed Properties
- Exact Mass: 271.07067
Experimental Properties
- Density: 1.568±0.06 g/cm3(Predicted)
- Melting Point: 217-218 °C(Solv: methanol (67-56-1); water (7732-18-5))
- Boiling Point: 518.4±60.0 °C(Predicted)
- PSA: 120.11
- pka: 4.55±0.10(Predicted)
1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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